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An In-depth Technical Guide to the Physicochemical Properties of Salithion (Dioxabenzofos)

Introduction

Salithion, also known by its chemical name Dioxabenzofos, is an organophosphate
insecticide.[1] It functions as a non-systemic insecticide with contact, stomach, and respiratory
action.[1] Its primary mechanism of action involves the inhibition of acetylcholinesterase
(AChE), a critical enzyme in the nervous system.[1][2][3] This guide provides a comprehensive
overview of the physicochemical properties of Salithion, detailed experimental protocols for
their determination, and an illustration of its mechanism of action, tailored for researchers,
scientists, and professionals in drug development.

Physicochemical Properties

The following tables summarize the key physicochemical properties of Salithion
(Dioxabenzofos).

Table 1: General and Chemical Identity
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Property

Value

Source

Chemical Name

2-methoxy-4H-1,3,2-
benzodioxaphosphorine-2-

sulfide

[4]115]

Dioxabenzofos, Fenfosphorin,

Synonyms Salithion [11[6]1[7]

CAS Number 3811-49-2 [6][8][9]

Molecular Formula CsHoOsPS [A1516171e1011]
Molecular Weight 216.19 g/mol [51[6][71[9][10]
Appearance White crystalline solid [6]

Table 2: Physical and Chemical Properties

Property Value Temperature pH Source
Melting Point 55-56 °C [61[7]
Vapor Pressure 420 mPa 20 °C [1]
Water Solubility 43 mg/L 20 °C 7 [1]
58 mg/L 30°C [61[7]
Log P (Kow) 2.67 20 °C 7 [1]
Henry's Law

2.11 Pa m3/mol 25°C [1]
Constant

Stable in weakly
Stability acidic or alkaline  [6]

medium.

Experimental Protocols

The determination of the physicochemical properties of chemical compounds like Salithion

follows standardized guidelines to ensure accuracy and reproducibility. The Organisation for
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Economic Co-operation and Development (OECD) provides a set of internationally recognized
test methods.[12]

Water Solubility Determination (OECD Guideline 105)

The water solubility of a substance is its saturation mass concentration in water at a given
temperature.[12][13][14] For this determination, it is beneficial to have prior knowledge of the
substance's structural formula, vapor pressure, and hydrolysis characteristics as a function of
pH.[12][13][15] Two primary methods are described in OECD 105: the Column Elution Method
and the Flask Method.[12][13]

e Column Elution Method: This method is suitable for substances with low water solubility (less
than 10-2 g/L).[16]

o Flask Method: This method is appropriate for substances with water solubility above 102
g/L.[13]

General Procedure for the Flask Method:

A sufficient amount of the test substance is added to a flask containing purified water.

o The flask is agitated at a constant temperature (preferably 20 £ 0.5 °C) to achieve
equilibrium.[12][13]

e The solution is then centrifuged or filtered to separate the undissolved substance.

e The concentration of the substance in the clear aqueous solution is determined using a
suitable analytical method (e.g., HPLC, GC).[16]

o Apreliminary test is often conducted to estimate the approximate solubility and the time
required to reach saturation.[12][13]
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[Experimental Workflow: Water Solubility (OECD 105 - Flask Method)\
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Caption: Workflow for determining water solubility using the OECD 105 Flask Method.

Octanol-Water Partition Coefficient (Log P)
Determination (OECD Guideline 107)

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1670715?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The n-octanol-water partition coefficient (Kow or P) is a measure of a substance's lipophilicity
and is defined as the ratio of its equilibrium concentrations in n-octanol and water.[17][18] The
Shake Flask Method is a common technique for determining Log P values in the range of -2 to
4.[19][20][21]

General Procedure for the Shake Flask Method:

Solutions of the test substance in n-octanol and water are prepared.

e The two immiscible solvents are placed in a vessel and mechanically shaken until
equilibrium is reached.[17][19]

e The mixture is then centrifuged to ensure complete separation of the two phases.[17][19]

e The concentration of the test substance in both the n-octanol and water phases is
determined using an appropriate analytical technique.[20][21]

e The partition coefficient is calculated as the ratio of the concentration in the n-octanol phase
to the concentration in the aqueous phase.[22]

e The experiment is typically performed at a constant temperature, between 20°C and 25°C.
[20][21]

Hydrolysis as a Function of pH (OECD Guideline 111)

This test evaluates the abiotic hydrolytic transformation of a chemical in aqueous systems at
environmentally relevant pH values (typically pH 4, 7, and 9).[23][24][25] The rate of hydrolysis
and the identity of degradation products are determined.[23][25]

General Procedure:
 Sterile aqueous buffer solutions at pH 4, 7, and 9 are prepared.[25][26]

e The test substance is added to these buffer solutions (at a concentration not exceeding 0.01
M or half its saturation concentration) and incubated in the dark at a constant temperature.
[26]
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o Apreliminary test is often conducted at an elevated temperature (e.g., 50°C) for 5 days to
quickly assess the substance's stability.[26][27]

e For substances that show instability, a main test is carried out at different temperatures to
determine the hydrolysis rate constant.[27]

e At various time intervals, samples are analyzed for the concentration of the parent substance
and any hydrolysis products.[25]

o From this data, the rate of hydrolysis and the half-life (DT50) of the substance at different pH
values are calculated.[27]

Mechanism of Action: Acetylcholinesterase
Inhibition

Salithion, like other organophosphate insecticides, exerts its toxic effect by inhibiting the
enzyme acetylcholinesterase (AChE).[1][3][28] AChE is a serine hydrolase that plays a crucial
role in the nervous system by breaking down the neurotransmitter acetylcholine (ACh) into

choline and acetic acid.[2][29] This process terminates the nerve impulse at cholinergic
synapses.[30]

The inhibition of AChE by organophosphates leads to an accumulation of acetylcholine in the
synaptic cleft.[2][29][31] This results in the continuous stimulation of acetylcholine receptors,
leading to hyperstimulation of the nervous system and ultimately causing paralysis and death in
insects.[28][31] The organophosphate binds to the serine residue in the active site of AChE,
forming a stable, phosphorylated enzyme that is no longer capable of hydrolyzing
acetylcholine.[28][31]
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4 Signaling Pathway: Acetylcholinesterase Inhibition by Salithion A
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Caption: Mechanism of acetylcholinesterase inhibition by Salithion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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